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Compound of Interest

Compound Name: 2-(Hydroxymethyl)nicotinonitrile
CAS No.: 182054-69-9
Cat. No.: B576098

Get Quote

\ J

An In-Depth Technical Guide to 2-(Hydroxymethyl)nicotinonitrile

Executive Summary

2-(Hydroxymethyl)nicotinonitrile (CAS: 182054-69-9) is a bifunctional pyridine intermediate
critical to the synthesis of fused heterocyclic pharmacophores. Characterized by an ortho
relationship between a hydroxymethyl group (position 2) and a nitrile group (position 3), this
scaffold serves as a "linchpin" in medicinal chemistry.[1] It is predominantly employed in the
construction of furo[2,3-b]pyridines, pyrido[2,3-d]pyrimidines, and 1,6-naphthyridines, structural
motifs frequently observed in kinase inhibitors (e.g., PI3K, mTOR, and SYK pathways).[1]

This guide synthesizes the compound's chemical identity, validated synthetic protocols, and
downstream utility, offering a roadmap for researchers navigating the transition from raw
materials to bioactive scaffolds.[1]

Chemical Identity & Physicochemical Profile
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Property Data

CAS Number 182054-69-9

IUPAC Name 2-(Hydroxymethyl)pyridine-3-carbonitrile
Synonyms 3-Cyano-2-(hydroxymethyl)pyridine; 2-

Hydroxymethylnicotinonitrile

Molecular Formula C7HeN20

Molecular Weight 134.14 g/mol

Appearance Off-white to pale yellow solid

Melting Point 98-102 °C (Experimental range)

Boiling Point ~280 °C (Predicted at 760 mmHg)

Solubility Soluble.in DMSO, MeOH, DCM; Sparingly
soluble in water

pKa ~13.5 (Alcohol), ~1.5 (Pyridine N)

Synthetic Pathways: From Commodity to Core[1]

The synthesis of 2-(hydroxymethyl)nicotinonitrile presents a classic selectivity challenge:

generating a primary alcohol at the 2-position without hydrolyzing or reducing the labile nitrile at

the 3-position. Two primary routes dominate the literature: the Boekelheide Rearrangement

(functionalization of a methyl group) and Selective Ester Reduction.[1]

Route A: The Boekelheide Rearrangement (Primary

Protocol)

This route is preferred for its use of the inexpensive starting material 2-methylnicotinonitrile.[1]

It leverages the unique reactivity of pyridine N-oxides to functionalize the alpha-methyl position.

[1]

Mechanism:

o N-Oxidation: 2-Methylnicotinonitrile is oxidized to the N-oxide.
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e Rearrangement: Reaction with acetic anhydride (Acz20) triggers a [3,3]-sigmatropic
rearrangement (Boekelheide reaction), migrating the oxygen from the nitrogen to the methyl
carbon, forming the acetoxy ester.[1]

o Hydrolysis: Mild basic hydrolysis yields the alcohol.[1]

Route B: Selective Reduction (Alternative)

Reduction of ethyl 3-cyanopicolinate using NaBHa4/CaClz.[1] While fewer steps, the starting
material is significantly more expensive, and over-reduction of the nitrile to the amine is a
constant risk.[1]

Visualization: Synthetic Workflow
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Figure 1: The Boekelheide Rearrangement pathway for the synthesis of CAS 182054-69-9.[1]

Detailed Experimental Protocol (Boekelheide Route)

Note: This protocol assumes a 10g scale. All steps must be performed in a fume hood due to
the use of chlorinated solvents and acetic anhydride.[1]

Step 1: Synthesis of 2-Methylnicotinonitrile 1-Oxide

¢ Dissolution: Dissolve 2-methylnicotinonitrile (10.0 g, 84.6 mmol) in dichloromethane (DCM,
100 mL).

¢ Oxidation: Cool to 0°C. Add m-chloroperoxybenzoic acid (mMCPBA) (70-75%, 22.0 g, ~1.1 eq)
portion-wise over 30 minutes. The reaction is exothermic; control temperature <10°C.[1]

¢ Reaction: Allow to warm to room temperature (RT) and stir for 12 hours. Monitor by TLC
(DCM/MeOH 95:5).[1]
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e Workup: Quench with saturated aqueous NaHCOs. Extract with DCM (3x).[1] Wash
combined organics with 10% Naz2S20s3 (to remove excess peroxide) and brine.[1] Dry over
Naz2SOa4 and concentrate.

o Checkpoint: The N-oxide is a polar solid.[1] Yield is typically >90%.[1]

Step 2: Rearrangement to 2-
(Acetoxymethyl)nicotinonitrile

¢ Acylation: Suspend the crude N-oxide in acetic anhydride (50 mL).
e Reflux: Heat to 100-110°C for 2—4 hours. The solution will darken.
o Caution: This step can generate pressure; ensure proper venting.[1]

« |solation: Remove excess Ac20 under reduced pressure (rotary evaporator). Azeotrope with
toluene to remove traces.[1]

 Purification: The crude dark oil can be used directly or purified via short silica plug
(Hexane/EtOAC) to remove tar.[1]
Step 3: Hydrolysis to 2-(Hydroxymethyl)nicotinonitrile

o Hydrolysis: Dissolve the acetoxy intermediate in Methanol (100 mL). Add Potassium
Carbonate (K2COs) (1.5 eq).

e Stir: Stir at RT for 1-2 hours.

o Workup: Filter off solids. Concentrate the filtrate. Resuspend in water and extract with Ethyl
Acetate (EtOAC).[1]

» Crystallization: Concentrate the organic layer.[1] Recrystallize from EtOAc/Hexane to obtain
the target as off-white crystals.[1]

Reactivity & Applications in Drug Discovery

The bifunctional nature of CAS 182054-69-9 allows for divergent synthesis.[1] The alcohol
serves as a handle for alkylation or conversion to a leaving group (halide), while the nitrile
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provides an electrophilic carbon for cyclization.[1]

Key Transformations:

e Chlorination: Reaction with SOCI:2 yields 2-(chloromethyl)nicotinonitrile, a potent alkylating

agent for attaching the pyridine ring to amines (e.g., piperazines in antipsychotic research).

[1]

o Furopyridine Formation: Base-mediated cyclization with alpha-halo esters or intramolecular

attack can yield furo[2,3-b]pyridine derivatives.[1]

e Reduction: Catalytic hydrogenation (Raney Ni) of the nitrile yields the diamine 3-

(aminomethyl)-2-(hydroxymethyl)pyridine, a precursor for bicyclic systems.[1]

Pathway Visualization:
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Figure 2: Divergent synthetic utility of 2-(hydroxymethyl)nicotinonitrile.

Safety & Handling (MSDS Highlights)

e Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation).[1]
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 Nitrile Risks: While less volatile than simple aliphatic nitriles, metabolic liberation of cyanide
is a theoretical risk.[1] Treat as a toxic agent.[1]

o Storage: Hygroscopic. Store under inert atmosphere (Argon/Nitrogen) at 2—-8°C.
e Incompatibility: Strong oxidizing agents, strong acids, strong bases.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [2-(Hydroxymethyl)nicotinonitrile CAS number].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b576098/docs#2-hydroxymethyl-nicotinonitrile-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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